4-Pentenoic Acid Ethyl Ester
4-Pentenoic Acid Ethyl Ester
Ethyl 4-pentenoate belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl 4-pentenoate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Ethyl 4-pentenoate has been primarily detected in urine. Within the cell, ethyl 4-pentenoate is primarily located in the cytoplasm. Ethyl 4-pentenoate has a caramel, fruity, and green taste.
Brand Name:
Vulcanchem
CAS No.:
1968-40-7
VCID:
VC0153814
InChI:
InChI=1S/C7H12O2/c1-3-5-6-7(8)9-4-2/h3H,1,4-6H2,2H3
SMILES:
CCOC(=O)CCC=C
Molecular Formula:
C7H12O2
Molecular Weight:
128.17 g/mol
4-Pentenoic Acid Ethyl Ester
CAS No.: 1968-40-7
Reference Standards
VCID: VC0153814
Molecular Formula: C7H12O2
Molecular Weight: 128.17 g/mol
| CAS No. | 1968-40-7 |
|---|---|
| Product Name | 4-Pentenoic Acid Ethyl Ester |
| Molecular Formula | C7H12O2 |
| Molecular Weight | 128.17 g/mol |
| IUPAC Name | ethyl pent-4-enoate |
| Standard InChI | InChI=1S/C7H12O2/c1-3-5-6-7(8)9-4-2/h3H,1,4-6H2,2H3 |
| Standard InChIKey | PTVSRINJXWDIKP-UHFFFAOYSA-N |
| SMILES | CCOC(=O)CCC=C |
| Canonical SMILES | CCOC(=O)CCC=C |
| Density | 0.893-0.903 |
| Physical Description | Colourless liquid; Green fruity aroma |
| Description | Ethyl 4-pentenoate belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl 4-pentenoate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Ethyl 4-pentenoate has been primarily detected in urine. Within the cell, ethyl 4-pentenoate is primarily located in the cytoplasm. Ethyl 4-pentenoate has a caramel, fruity, and green taste. |
| Solubility | Insoluble in water; soluble in propylene glycol Soluble (in ethanol) |
| Synonyms | 4-Ethoxycarbonylbut-1-ene; Ethyl 4-Pentenoate; Ethyl Pent-4-enoate |
| PubChem Compound | 74786 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume